Cas no 412279-21-1 (1,2-oxazolidin-4-ol)

• Product Name: 1,2-oxazolidin-4-ol
• CAS No: 412279-21-1
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• MDL: MFCD19982734
• CID: 3977111
• PubChem ID: 2763904
• Update Time: 2025-10-21

1,2-oxazolidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolidinol
• 1,2-oxazolidin-4-ol
• 496791-22-1
• BBWJIHMTJCJDKJ-UHFFFAOYSA-N
• DA-06025
• ALBB-016824
• (4S)-isoxazolidin-4-ol
• (4S)-1,2-oxazolidin-4-ol
• (4R)-1,2-oxazolidin-4-ol
• CS-0452364
• AKOS015959827
• 4-hydroxytetrahydroisoxazole
• 412279-21-1
• isoxazolidin-4-ol
• 4-hydroxyisoxazolidine
• (4R)-isoxazolidin-4-ol
• EN300-208424
• 821-668-7
• AT14847

• MDL： MFCD19982734
• Inchi： 1S/C3H7NO2/c5-3-1-4-6-2-3/h3-5H,1-2H2
• InChI Key： BBWJIHMTJCJDKJ-UHFFFAOYSA-N
• SMILES： O1CC(CN1)O

Computed Properties

• Exact Mass: 89.047678466Da
• Monoisotopic Mass: 89.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.5Ų

Additional information on 1,2-oxazolidin-4-ol

1,2-Oxazolidin-4-ol (CAS No. 412279-21-1): A Comprehensive Overview

1,2-Oxazolidin-4-ol, also known by its CAS registry number 412279-21-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of 1,2-Oxazolidin-4-ol consists of a saturated ring with hydroxyl (-OH) and amino (-NH) groups, making it a valuable intermediate in the synthesis of numerous bioactive compounds.

Recent advancements in synthetic chemistry have highlighted the potential of oxazolidinones as building blocks for drug discovery. Researchers have demonstrated that 1,2-Oxazolidin-4-ol can be efficiently synthesized through various routes, including the condensation of aldehydes or ketones with amino alcohols. These methods not only enhance the scalability of production but also pave the way for the development of novel derivatives with enhanced biological activities.

The unique structural features of 1,2-Oxazolidin-4-ol make it an ideal candidate for exploring its role in medicinal chemistry. Studies have shown that this compound exhibits potential as an antimicrobial agent, particularly against Gram-positive bacteria. Its ability to inhibit bacterial growth suggests that it could serve as a lead compound for developing new antibiotics, addressing the growing concern of antibiotic resistance.

In addition to its antimicrobial properties, 1,2-Oxazolidin-4-ol has been investigated for its role in catalysis. The hydroxyl group in its structure enables it to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds. This application is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

Recent research has also explored the use of oxazolidinones in materials science. By incorporating 1,2-Oxazolidin-4-ol into polymer systems, scientists have developed materials with improved mechanical properties and thermal stability. These findings underscore the compound's versatility and its potential for use in advanced materials development.

The synthesis and characterization of 1,2-Oxazolidin-4-ol have been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide detailed insights into its molecular structure and conformational flexibility, which are crucial for understanding its reactivity and biological activity.

Moreover, computational chemistry approaches have been employed to predict the electronic properties and reactivity of 1,2-Oxazolidin-4